Cas no 1421453-68-0 (1-cyclohexyl-3-3-(furan-2-yl)-3-hydroxypropylurea)

• Product Name: 1-cyclohexyl-3-3-(furan-2-yl)-3-hydroxypropylurea
• CAS No: 1421453-68-0
• MF: C₁₄H₂₂N₂O₃
• MW: 266.336083889008
• CID: 6061958
• PubChem ID: 71787765
• Update Time: 2025-05-20

1-cyclohexyl-3-3-(furan-2-yl)-3-hydroxypropylurea Chemical and Physical Properties

Names and Identifiers

• 1-cyclohexyl-3-3-(furan-2-yl)-3-hydroxypropylurea
• 1-cyclohexyl-3-[3-(furan-2-yl)-3-hydroxypropyl]urea
• AKOS024536682
• 1421453-68-0
• VU0535337-1
• 1-cyclohexyl-3-(3-(furan-2-yl)-3-hydroxypropyl)urea
• F6190-1445

• Inchi： 1S/C14H22N2O3/c17-12(13-7-4-10-19-13)8-9-15-14(18)16-11-5-2-1-3-6-11/h4,7,10-12,17H,1-3,5-6,8-9H2,(H2,15,16,18)
• InChI Key： CALYSZDJALEQHJ-UHFFFAOYSA-N
• SMILES： N(C1CCCCC1)C(NCCC(C1=CC=CO1)O)=O

Computed Properties

• Exact Mass: 266.16304257g/mol
• Monoisotopic Mass: 266.16304257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 74.5Ų

Additional information on 1-cyclohexyl-3-3-(furan-2-yl)-3-hydroxypropylurea

Introduction to 1-Cyclohexyl-3-(3-(Furan-2-yl)-3-hydroxypropyl)urea (CAS No. 1421453-68-0)

1-Cyclohexyl-3-(3-(furan-2-yl)-3-hydroxypropyl)urea (CAS No. 1421453-68-0) is a unique compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry due to its potential applications in drug development and biological research. This compound, characterized by its distinctive urea and furan moieties, exhibits a range of biological activities that make it a valuable candidate for further investigation.

The molecular structure of 1-cyclohexyl-3-(3-(furan-2-yl)-3-hydroxypropyl)urea is composed of a cyclohexyl group, a furan ring, and a hydroxypropyl urea moiety. The cyclohexyl group provides structural rigidity and hydrophobicity, while the furan ring contributes to the compound's aromatic character and potential for π-π interactions. The hydroxypropyl urea moiety adds polarity and hydrogen bonding capabilities, which are crucial for its biological activity.

Recent studies have highlighted the potential of 1-cyclohexyl-3-(3-(furan-2-yl)-3-hydroxypropyl)urea in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory properties. In vitro assays demonstrated that it can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, making it a promising candidate for the treatment of inflammatory diseases.

In addition to its anti-inflammatory effects, 1-cyclohexyl-3-(3-(furan-2-yl)-3-hydroxypropyl)urea has also been investigated for its potential as an antiviral agent. A study conducted by a team of researchers at the University of California found that this compound can inhibit the replication of several RNA viruses, including influenza and coronaviruses. The mechanism of action appears to involve the disruption of viral entry into host cells, thereby reducing viral load and mitigating disease severity.

The pharmacokinetic properties of 1-cyclohexyl-3-(3-(furan-2-yl)-3-hydroxypropyl)urea have also been studied extensively. Research indicates that it has favorable oral bioavailability and a reasonable half-life, which are important factors for its potential use as an oral medication. Furthermore, preliminary toxicity studies have shown that this compound is well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models.

In the realm of drug discovery, 1-cyclohexyl-3-(3-(furan-2-yl)-3-hydroxypropyl)urea has been used as a lead compound for structure-based drug design. Its unique structural features make it an excellent scaffold for the development of more potent and selective analogs. Computational methods such as molecular docking and molecular dynamics simulations have been employed to identify key interactions between this compound and its target proteins, guiding the rational design of improved derivatives.

The potential applications of 1-cyclohexyl-3-(3-(furan-2-yl)-3-hydroxypropyl)urea extend beyond pharmaceuticals. In the field of materials science, this compound has been explored for its use in the synthesis of functional polymers and coatings. Its ability to form stable complexes with metal ions makes it a valuable component in the development of smart materials with tunable properties.

In conclusion, 1-cyclohexyl-3-(3-(furan-2-yl)-3-hydroxypropyl)urea (CAS No. 1421453-68-0) is a multifaceted compound with a wide range of potential applications in medicine, materials science, and beyond. Ongoing research continues to uncover new insights into its biological activities and mechanisms of action, paving the way for its future development as a therapeutic agent or functional material.